Ethyl 3,4-dihydro-2H-1,4-benzoxazine-3-acetate

• IUPAC Name: ethyl 2-(3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetate
• InChI: InChI=1S/C12H15NO3/c1-2-15-12(14)7-9-8-16-11-6-4-3-5-10(11)13-9/h3-6,9,13H,2,7-8H2,1H3
• InChI Key: LMUDHTHBENVWHS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1COC2=CC=CC=C2N1
• Molecular Formula: C12H15NO3
• Molecular Weight: 221.25 g/mol

Description

Ethyl 3,4-dihydro-2H-1,4-benzoxazine-3-acetate is a useful research compound. Its molecular formula is C12H15NO3 and its molecular weight is 221.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

650 ml of ethanol are introduced into a 3 l reactor, with magnetic stirring, cooled to 0° C., 5.9 g (0.259 mol) of sodium are added slowly, in small portions, followed by successive dropwise addition of 53 g (0.259 mol) of N-(2-hydroxyphenyl)trifluoroacetamide and 50 g (0.259 mol) of 75% pure ethyl 4-bromo-2-butenoate, and the mixture is heated at 80° C. for 1.5 h.